Cas no 1305711-87-8 ((1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol)
(1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol
- Benzenemethanol, 3-methoxy-4-(2-methoxyethoxy)-alpha-methyl-, (alphaS)-
- 1-[3-Methoxy-4-(2-methoxyethoxy)phenyl]ethanol
- (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol
-
- MDL: MFCD14705958
- Inchi: 1S/C12H18O4/c1-9(13)10-4-5-11(12(8-10)15-3)16-7-6-14-2/h4-5,8-9,13H,6-7H2,1-3H3/t9-/m0/s1
- InChI Key: BRPKZKYVMZNEQH-VIFPVBQESA-N
- SMILES: O(CCOC)C1C=CC(=CC=1OC)[C@H](C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 186
- XLogP3: 1.2
- Topological Polar Surface Area: 47.9
(1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89254-1.0g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 1.0g |
$0.0 | 2023-02-11 | ||
| Enamine | EN300-89254-0.05g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 0.05g |
$528.0 | 2023-09-01 | ||
| Enamine | EN300-89254-0.1g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 0.1g |
$553.0 | 2023-09-01 | ||
| Enamine | EN300-89254-0.25g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 0.25g |
$579.0 | 2023-09-01 | ||
| Enamine | EN300-89254-0.5g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 0.5g |
$603.0 | 2023-09-01 | ||
| Enamine | EN300-89254-1g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 1g |
$628.0 | 2023-09-01 | ||
| Enamine | EN300-89254-2.5g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 2.5g |
$1230.0 | 2023-09-01 | ||
| Enamine | EN300-89254-5g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 5g |
$1821.0 | 2023-09-01 | ||
| Enamine | EN300-89254-10g |
(1S)-1-[3-methoxy-4-(2-methoxyethoxy)phenyl]ethan-1-ol |
1305711-87-8 | 10g |
$2701.0 | 2023-09-01 |
(1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol
Comprehensive Overview of (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol (CAS No. 1305711-87-8)
The compound (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol (CAS No. 1305711-87-8) is a chiral aromatic alcohol with significant potential in pharmaceutical and fine chemical applications. Its unique structure, featuring a methoxyethoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing chiral drugs and asymmetric synthesis methodologies.
In recent years, the demand for enantiomerically pure compounds has surged, driven by the pharmaceutical industry's focus on targeted therapies and personalized medicine. (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol aligns with this trend, as its chiral center allows for the creation of optically active derivatives. This property is particularly relevant in the development of CNS-active drugs and neuroprotective agents, which are among the most searched topics in medicinal chemistry today.
The methoxyethoxy group in this compound enhances its solubility and bioavailability, addressing a common challenge in drug formulation. This feature has sparked interest in its use for prodrug design, a hot topic in drug delivery systems. Additionally, its aromatic ring system provides a versatile scaffold for further functionalization, making it a popular subject in structure-activity relationship (SAR) studies.
From a synthetic perspective, (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol is often discussed in the context of green chemistry and catalytic asymmetric synthesis. These areas are highly searched in academic and industrial circles, as they address the growing need for sustainable chemical processes. The compound's synthesis typically involves enantioselective reduction or chiral resolution techniques, which are key focus areas in modern organic chemistry.
Analytical characterization of this compound is another area of interest. Techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its enantiomeric purity and structural integrity. These methods are frequently searched by quality control professionals and researchers working with chiral compounds.
In the broader context of chemical innovation, (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol represents the intersection of several trending topics: chiral technology, drug discovery, and process optimization. Its potential applications extend beyond pharmaceuticals to areas like advanced materials and flavor/fragrance chemistry, making it a compound of multidisciplinary interest.
The stability and storage conditions of this compound are frequently queried in professional forums. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain its chemical integrity. These practical considerations are crucial for researchers working with oxygen-sensitive compounds.
As the chemical industry moves toward more specialized intermediates, compounds like (1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol are gaining attention in patent literature and scientific publications. Its unique combination of chirality and functional group diversity makes it a valuable building block in medicinal chemistry and material science applications.
1305711-87-8 ((1S)-1-3-methoxy-4-(2-methoxyethoxy)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)